Cas no 35335-07-0 (Benzo[k]benz[a]anthracene,7,14-dimethyl-)

Benzo[k]benz[a]anthracene,7,14-dimethyl- structure
35335-07-0 structure
Product Name:Benzo[k]benz[a]anthracene,7,14-dimethyl-
CAS No:35335-07-0
MF:C24H18
MW:306.399726390839
CID:305544
PubChem ID:37116
Update Time:2025-04-19

Benzo[k]benz[a]anthracene,7,14-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[k]benz[a]anthracene,7,14-dimethyl-
    • 7,14-dimethylnaphtho[1,2-b]phenanthrene
    • 7,14-Dimethylbenzo[k]tetraphene
    • dibenz[a,h]anthracene, 7,14-dimethyl-
    • 9,10-Dimethyl-1,2,5,6-dibenzanthracene
    • DTXSID90956764
    • 9,10-Dimethyl-dba
    • 7,14-Dimethyldibenz(a,h)anthracene
    • 7,14-dimethyldibenzo(a,h)anthracene
    • BRN 1980422
    • DIBENZ(a,h)ANTHRACENE, 7,14-DIMETHYL-
    • 4-05-00-02739 (Beilstein Handbook Reference)
    • 35335-07-0
    • Inchi: 1S/C24H18/c1-15-19-13-11-18-8-4-6-10-22(18)24(19)16(2)20-14-12-17-7-3-5-9-21(17)23(15)20/h3-14H,1-2H3
    • InChI Key: KFOMXRLGNXVJPI-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C=CC1=C(C)C1C3C=CC=CC=3C=CC=1C=2C

Computed Properties

  • Exact Mass: 306.14094
  • Monoisotopic Mass: 306.140851
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.1138 (estimate)
  • Melting Point: 204.5°C
  • Boiling Point: 382.01°C (rough estimate)
  • Flash Point: 279.8°C
  • Refractive Index: 1.9130 (estimate)
  • PSA: 0
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